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Compound of Interest

Compound Name:
Mono-N-pentyl phthalate-3,4,5,6-

D4

Cat. No.: B12404923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Mono-N-pentyl phthalate-d4 (M-N-pp-d4). This deuterated analog of Mono-N-pentyl

phthalate is a critical internal standard for analytical and research applications, particularly in

mass spectrometry-based quantification of its non-deuterated counterpart. Understanding its

physical properties is essential for accurate sample preparation, method development, and

interpretation of experimental results.

Core Physical and Chemical Data
Precise experimental data for several physical characteristics of Mono-N-pentyl phthalate-d4

are not extensively reported in publicly available literature. However, data from various

suppliers and chemical databases, supplemented with information on the non-deuterated

analog, provide a solid foundation for its use.
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Property Value Source

Chemical Name
mono-n-Pentyl Phthalate-

3,4,5,6-d4
[1][2]

Synonyms

2,3,4,5-Tetradeuterio-6-

pentoxycarbonylbenzoic acid,

1,2-(Benzene-d4)dicarboxylic

Acid 1-Pentyl Ester

[1]

CAS Number 1794756-28-7 [1][2]

Molecular Formula C₁₃H₁₂D₄O₄ [1][3][4]

Molecular Weight 240.29 g/mol [1][3]

Physical State
Neat (solid) or in solution (e.g.,

methanol)
[1][2]

Purity
≥98% Chemical Purity, 99

atom % D
[1]

Storage 2-8°C Refrigerator [4]

Solubility

Soluble in methanol.[2]

Phthalate esters are generally

soluble in organic solvents and

sparingly soluble in water.[5]

Experimental Protocols
Detailed experimental protocols for determining the physical characteristics of Mono-N-pentyl

phthalate-d4 are not explicitly available. However, standard laboratory procedures for

compounds of this nature would be employed.

Determination of Melting Point (Capillary Method)
The melting point of a solid substance is a key indicator of its purity. The capillary method is a

common and reliable technique for this determination.
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Principle: A small, finely powdered sample of the substance is packed into a thin-walled

capillary tube, which is then heated in a controlled manner. The temperature at which the

substance melts is observed and recorded.

Apparatus:

Melting point apparatus with a heating block and a calibrated thermometer or digital

temperature sensor.

Glass capillary tubes (sealed at one end).

Mortar and pestle.

Procedure:

Sample Preparation: A small amount of Mono-N-pentyl phthalate-d4 is finely ground using a

mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is then inverted and tapped gently to pack the sample into the sealed end. A sample

height of 2-3 mm is typically sufficient.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the

expected melting point is approached.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a reference standard like Mono-N-pentyl phthalate-d4.
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Workflow for Reference Standard Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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